Cas no 1152873-60-3 (2-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline)

• Product Name: 2-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline
• CAS No: 1152873-60-3
• MF: C₁₂H₁₃NS₂
• MW: 235.368320226669
• CID: 5186335
• PubChem ID: 43228271
• Update Time: 2023-11-24

2-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfanyl)-N-(thiophen-2-ylmethyl)aniline
• 2-(Methylthio)-N-(thiophen-2-ylmethyl)aniline
• 2-(methylsulfanyl)-N-[(thiophen-2-yl)methyl]aniline
• 2-Thiophenemethanamine, N-[2-(methylthio)phenyl]-
• 2-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline

• Inchi： 1S/C12H13NS2/c1-14-12-7-3-2-6-11(12)13-9-10-5-4-8-15-10/h2-8,13H,9H2,1H3
• InChI Key： YPZIHABZUVPXQB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC1C=CC=CC=1SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 3.6
• Topological Polar Surface Area: 65.6